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Compound of Interest

Compound Name:
1-(2-Bromophenylsulfonyl)-1H-

pyrazole

Cat. No.: B1294171 Get Quote

CAS Number: 957120-65-9

A Comprehensive Overview for Researchers and
Drug Development Professionals
This technical guide provides an in-depth overview of 1-(2-Bromophenylsulfonyl)-1H-
pyrazole, a heterocyclic compound of interest in medicinal chemistry and drug discovery. While

specific detailed experimental data for this exact compound is limited in publicly available

literature, this document compiles general methodologies for its synthesis and discusses its

potential biological significance based on the activities of structurally related pyrazole-

sulfonamide derivatives.

Compound Identity and Properties
A summary of the key physicochemical properties for 1-(2-Bromophenylsulfonyl)-1H-
pyrazole is presented in Table 1.
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Property Value

CAS Number 957120-65-9

Molecular Formula C₉H₇BrN₂O₂S

Molecular Weight 287.13 g/mol

Chemical Name 1-(2-Bromophenylsulfonyl)-1H-pyrazole

Synonyms 1-(2-bromophenyl)sulfonylpyrazole

Predicted XlogP 2.2

InChI
InChI=1S/C9H7BrN2O2S/c10-8-4-1-2-5-

9(8)15(13,14)12-7-3-6-11-12/h1-7H

InChIKey QATUVNJTMAQYOC-UHFFFAOYSA-N

SMILES C1=CC=C(C(=C1)S(=O)(=O)N2C=CC=N2)Br

Synthesis and Experimental Protocols
The synthesis of N-substituted arylsulfonylpyrazoles, such as 1-(2-Bromophenylsulfonyl)-1H-
pyrazole, is typically achieved through the sulfonylation of a pyrazole ring. While a specific

protocol for this compound is not readily available, a general and adaptable experimental

procedure is outlined below, based on established methods for similar structures.

General Experimental Protocol: Sulfonylation of
Pyrazole
This protocol describes a representative synthesis of an N-arylsulfonylpyrazole.

Materials:

Pyrazole

2-Bromobenzenesulfonyl chloride

Anhydrous solvent (e.g., Chloroform, Dichloromethane, or Tetrahydrofuran)
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Base (e.g., Triethylamine or Pyridine)

Stirring apparatus

Reaction vessel with a nitrogen atmosphere inlet

Standard workup and purification equipment (separatory funnel, rotary evaporator,

chromatography supplies)

Procedure:

Reaction Setup: To a solution of pyrazole (1.0 equivalent) in an anhydrous solvent under a

nitrogen atmosphere, add the base (1.1 to 1.5 equivalents).

Addition of Sulfonyl Chloride: Cool the mixture in an ice bath (0 °C). Slowly add a solution of

2-bromobenzenesulfonyl chloride (1.0 equivalent) in the same anhydrous solvent to the

stirred pyrazole solution.

Reaction: Allow the reaction to warm to room temperature and stir for several hours (typically

4-24 hours). The progress of the reaction should be monitored by Thin Layer

Chromatography (TLC).

Workup: Upon completion, quench the reaction with water. Transfer the mixture to a

separatory funnel and extract with an organic solvent (e.g., ethyl acetate). Wash the organic

layer sequentially with a dilute acid solution (e.g., 1M HCl), a saturated sodium bicarbonate

solution, and brine.

Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product can be purified by column

chromatography on silica gel to yield the final product, 1-(2-Bromophenylsulfonyl)-1H-
pyrazole.

A general workflow for the synthesis of N-arylsulfonylpyrazoles is depicted in the following

diagram.
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Caption: General Synthesis Workflow for N-Arylsulfonylpyrazoles.

Potential Biological Activities and Signaling
Pathways
While there is no specific biological data for 1-(2-Bromophenylsulfonyl)-1H-pyrazole, the

pyrazole and sulfonamide moieties are present in a wide range of biologically active

compounds.[1] Pyrazole derivatives are known to exhibit a broad spectrum of pharmacological

activities, including antimicrobial, anti-inflammatory, anticancer, and neuroprotective effects.[2]
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The sulfonamide group is a key feature of many antibacterial drugs (sulfa drugs) and other

therapeutic agents. Therefore, it is plausible that 1-(2-Bromophenylsulfonyl)-1H-pyrazole
could be investigated for similar biological activities. For instance, many pyrazole-containing

compounds act as inhibitors of enzymes such as cyclooxygenase (COX), which is involved in

inflammatory pathways.

The following diagram illustrates a hypothetical mechanism where a pyrazole-sulfonamide

derivative could inhibit the COX pathway, a common target for anti-inflammatory drugs.
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Caption: Hypothetical Inhibition of the COX Pathway.

Concluding Remarks for Researchers
1-(2-Bromophenylsulfonyl)-1H-pyrazole represents a scaffold with potential for further

investigation in drug discovery. Based on the known biological activities of related pyrazole and

sulfonamide compounds, this molecule could be a candidate for screening in various assays,

particularly for anti-inflammatory, antibacterial, and anticancer properties. The synthetic route to

this compound is expected to be straightforward, allowing for the generation of analogs for

structure-activity relationship (SAR) studies. Future research should focus on the synthesis and

subsequent biological evaluation of this compound to determine its specific therapeutic

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 1-(2-Bromophenylsulfonyl)-1H-
pyrazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294171#1-2-bromophenylsulfonyl-1h-pyrazole-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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